Cas no 1340381-82-9 (2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1340381-82-9
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 2129005
• PubChem ID: 62756933
• Update Time: 2025-08-05

2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)pyrimidine-5-carbaldehyde
• NE30334
• 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C10H14N4O/c1-13-2-4-14(5-3-13)10-11-6-9(8-15)7-12-10/h6-8H,2-5H2,1H3
• InChI Key： UTMACIFKHRQZSG-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 49.3

Additional information on 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde

Introduction to 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1340381-82-9)

2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde, identified by the CAS number 1340381-82-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aldehyde features a pyrimidine core substituted with a 4-methylpiperazine moiety, making it a versatile scaffold for the development of bioactive molecules. The structural combination of these functional groups imparts unique chemical and biological properties, rendering it valuable in medicinal chemistry research.

The pyrimidine ring is a fundamental motif in many pharmacologically active agents, particularly in antiviral, anticancer, and antimicrobial drugs. Its planar structure allows for efficient interactions with biological targets, while the presence of an aldehyde group at the 5-position provides a reactive site for further chemical modifications. These characteristics make 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde a promising intermediate in synthesizing novel therapeutic compounds.

The 4-methylpiperazine substituent introduces additional pharmacophoric elements that can modulate the compound's solubility, metabolic stability, and binding affinity to biological receptors. Piperazine derivatives are well-documented in drug development due to their ability to enhance oral bioavailability and target specific enzymatic or receptor pathways. In recent years, there has been growing interest in incorporating piperazine scaffolds into drug candidates to improve pharmacokinetic profiles and reduce off-target effects.

Recent advancements in medicinal chemistry have highlighted the utility of 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde in designing inhibitors targeting various disease-related enzymes and receptors. For instance, studies have demonstrated its potential as a precursor in developing small-molecule inhibitors for kinases and other enzymes involved in cancer signaling pathways. The aldehyde functionality allows for facile condensation reactions with amines or hydrazines, enabling the synthesis of Schiff bases or hydrazones that exhibit significant biological activity.

In addition to its role in oncology research, 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde has shown promise in the development of antiviral agents. The pyrimidine-piperazine framework is structurally analogous to several known antiviral drugs, suggesting that derivatives of this compound may possess inhibitory effects against viral replication. Preliminary studies have explored its interactions with viral proteases and polymerases, indicating potential therapeutic applications against RNA viruses.

The synthesis of 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key synthetic routes include condensation reactions between appropriately substituted pyrimidines and 4-methylpiperazine derivatives, followed by functional group manipulations to introduce the aldehyde group. Advances in catalytic methods have improved the efficiency and scalability of these synthetic pathways, making it more feasible to produce this compound in larger quantities for research purposes.

The chemical reactivity of 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde makes it a valuable building block for structure-based drug design. Its ability to participate in various organic transformations allows chemists to tailor its structure for specific biological targets. For example, it can be converted into ureas or thioureas by reaction with isocyanates or isothiocyanates, respectively, which are known pharmacophores in many drug candidates.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding partners for 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde. Molecular docking simulations have revealed its interactions with proteins involved in metabolic diseases and inflammatory responses, suggesting new therapeutic avenues. These computational approaches complement experimental efforts by providing rapid assessments of binding affinities and mechanistic insights into drug-receptor interactions.

The pharmaceutical industry continues to explore novel derivatives of 2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde to optimize their pharmacological properties. By modifying substituents on the pyrimidine or piperazine rings, researchers can fine-tune solubility, permeability, and target specificity. Such modifications are crucial for improving drug-like properties and enhancing clinical efficacy.

In conclusion,2-(4-Methylpiperazin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1340381-82-9) represents a versatile scaffold with significant potential in pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for designing new therapeutic agents targeting various diseases. As research progresses, further exploration of its derivatives will likely uncover additional pharmacological applications, reinforcing its importance in modern drug discovery efforts.